Orthorhombic Crystal Structure vs Even Alkanes
Tritetracontane (C43) crystallizes in an orthorhombic lattice, whereas tetratetracontane (C44) crystallizes in a monoclinic lattice, as determined by DSC, X-ray diffraction, and SEM analyses [1]. This structural difference leads to distinct solid-solid phase transition sequences before melting, affecting thermal storage and material properties.
| Evidence Dimension | Crystal system at room temperature |
|---|---|
| Target Compound Data | Orthorhombic |
| Comparator Or Baseline | Tetratetracontane (C44) – Monoclinic |
| Quantified Difference | Crystal system differs (orthorhombic vs monoclinic) |
| Conditions | Solution-crystallized samples analyzed by DSC, X-ray diffraction, SEM (Nakamura et al., 1992) |
Why This Matters
For solid-state formulation, the orthorhombic structure may yield different mechanical, thermal, and barrier properties compared to monoclinic counterparts, influencing selection for specific material applications.
- [1] Nakamura, N.; et al. The freezing-in phenomena of high temperature structures for solution-crystallized samples of dopentacontane, henpentacontane, tetratetracontane and tritetracontane. CiNii Research, 1992. https://cir.nii.ac.jp/crid/1390290699813538176. View Source
